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Compound of Interest

Compound Name: ON-013100

Cat. No.: B1677293

Essential Safety and Handling Guide for ON-
013100

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling ON-013100. Given that ON-013100 is an
antineoplastic agent and a mitotic inhibitor, it should be handled with extreme caution as a
potent cytotoxic compound.[1][2][3] The following procedures are based on best practices for
handling hazardous drugs and should be strictly adhered to in a laboratory setting.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin and respiratory exposure to ON-013100. The
following table outlines the minimum required PPE for various handling procedures.
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Activity

Required PPE

Notes

Receiving and Unpacking

- Chemotherapy-rated gloves

(double gloving recommended)

Inspect package for any
damage or leaks in a

designated receiving area.

Weighing and Reconstitution

- Chemotherapy-rated gloves
(double gloving) - Disposable
gown (solid front, back closure)
- Eye protection (safety
glasses with side shields or
goggles) - Respiratory
protection (N95 or higher

respirator)

All manipulations should be
performed in a certified
chemical fume hood or a Class

Il Biological Safety Cabinet.

In Vitro/In Vivo Administration

- Chemotherapy-rated gloves
(double gloving) - Disposable

gown - Eye protection

Procedures should be
designed to minimize the

generation of aerosols.

Waste Disposal

- Chemotherapy-rated gloves
(double gloving) - Disposable

gown

All contaminated materials
must be disposed of as

hazardous chemical waste.

Chemical and Physical Properties

A summary of the known properties of ON-013100 is provided below.

Property Value Source

CAS Number 865783-95-5 MedChemExpress
Molecular Formula C18H2006S PubChem
Molecular Weight 394.44 g/mol MedChemExpress
Appearance Solid MedChemExpress
Solubility DMSO: = 25 mg/mL TargetMol

Handling and Storage
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Receiving:

o Wear appropriate PPE (see table above) before opening any packages containing ON-
013100.

o Carefully inspect the container for any signs of damage or leakage.
e If the container is compromised, follow institutional spill procedures.
Storage:

e Store ON-013100 as a solid at -20°C for up to 2 years.

» Store stock solutions in DMSO at -80°C.

Preparation of Stock Solutions:

e Due to its limited solubility in aqueous solutions, DMSO is the recommended solvent for
preparing stock solutions.[2][4]

e Sonication may be required to fully dissolve the compound.[2]

e Work in a chemical fume hood or biological safety cabinet to avoid inhalation of dust
particles.

Spill Management and Disposal Plan

Spill Management:

Evacuate: Immediately alert others in the area and evacuate.

e Secure: Secure the area to prevent entry.

» PPE: Don appropriate PPE, including respiratory protection, before re-entering the area.

o Containment: Use a chemical spill kit to absorb the spill. Do not use water.

o Decontamination: Decontaminate the area with an appropriate cleaning agent (e.g., soap
and water, followed by a bleach solution).
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o Disposal: All materials used for cleanup must be disposed of as hazardous waste.
Disposal Plan:

o Solid Waste: All disposable PPE (gloves, gowns, etc.), contaminated labware (pipette tips,
tubes), and any unused solid ON-013100 must be collected in a designated, sealed
hazardous waste container.

e Liquid Waste: All solutions containing ON-013100 must be collected in a designated, sealed
hazardous liquid waste container. Do not pour down the drain.

e Labeling: All waste containers must be clearly labeled as "Hazardous Chemical Waste" and
include the name of the chemical (ON-013100).

o Collection: Follow your institution's guidelines for the collection and disposal of hazardous
chemical waste.

Experimental Workflow for Handling ON-013100
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Caption: Workflow for the safe handling and disposal of ON-013100.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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